Cas no 2169140-49-0 (tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate)

• Product Name: tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate
• CAS No: 2169140-49-0
• MF: C₉H₁₆FNO₄S
• MW: 253.291045188904
• CID: 5465598
• PubChem ID: 165566071
• Update Time: 2025-11-01

tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Z3026086645
• tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate
• tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate

• Inchi： 1S/C9H16FNO4S/c1-8(2,3)15-7(12)11-9(4-5-9)6-16(10,13)14/h4-6H2,1-3H3,(H,11,12)
• InChI Key： XFDCHRLOVHLGEB-UHFFFAOYSA-N
• SMILES： S(CC1(CC1)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 253.07840733 g/mol
• Monoisotopic Mass: 253.07840733 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 253.29
• XLogP3: 1.8
• Topological Polar Surface Area: 80.8

Additional information on tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate

Introduction to Tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate (CAS No. 2169140-49-0)

Tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate, identified by its CAS number 2169140-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclopropyl ring and a fluorosulfonyl methyl group, both of which contribute to its distinct chemical properties and potential biological activities.

The structural motif of Tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate incorporates several key functional groups that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of the fluorosulfonyl moiety is particularly noteworthy, as fluorine-containing compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles in drug candidates. This feature has positioned such compounds as attractive scaffolds for the development of novel therapeutic agents.

Moreover, the tert-butyl carbamate group in the molecule provides stability against hydrolysis and metabolic degradation, which is a critical factor in drug design. The tert-butyl group is often employed to protect reactive sites during synthetic processes or to enhance lipophilicity, thereby influencing the overall pharmacokinetic behavior of the compound. The combination of these structural elements makes Tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate a versatile building block for medicinal chemists seeking to develop innovative small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of Tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate as a lead compound. Studies utilizing virtual screening and docking simulations have demonstrated its binding affinity to various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. These computational findings have paved the way for experimental validation and have inspired new synthetic strategies to optimize its pharmacological properties.

In the realm of drug discovery, the cyclopropyl ring is a structurally intriguing feature that has been leveraged to modulate bioactivity. Cyclopropanes are known for their ability to enhance rigidity in molecular structures, which can improve interactions with biological targets. Additionally, the fluorosulfonyl group introduces polarity and electronic effects that can fine-tune binding interactions. The synergistic influence of these structural components has led to interest in exploring derivatives of Tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate as potential therapeutic candidates.

One particularly exciting area of research involves the application of Tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is associated with numerous diseases. The unique structural features of this compound make it a promising candidate for designing selective kinase inhibitors. Preliminary studies have suggested that derivatives of this molecule exhibit inhibitory activity against specific kinases while maintaining low toxicity profiles, making them attractive for further development.

Another emerging application lies in the field of immunomodulation. The fluorosulfonyl group has been shown to modulate immune responses by influencing signaling pathways involving cytokines and immune cells. Researchers are exploring how modifications to Tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate can enhance its immunomodulatory effects, potentially leading to novel treatments for autoimmune diseases or inflammatory conditions. These studies highlight the compound's versatility and its potential impact across multiple therapeutic areas.

The synthesis of Tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high precision. These advancements have not only facilitated access to this compound but also opened up new avenues for designing structurally diverse derivatives with tailored biological activities.

In conclusion, Tert-butyl N-{1-(fluorosulfonyl)methylcyclopropyl}carbamate (CAS No. 2169140-49-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups—particularly the fluorosulfonyl and tert-butyl carbamate moieties—makes it a valuable intermediate in drug discovery efforts targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.